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Compound of Interest

Compound Name: Propylcyclohexane

Cat. No.: B167486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of propylcyclohexane, a saturated

hydrocarbon with significant applications in research and development. This document outlines

its chemical and physical properties, safety and handling protocols, and relevant experimental

data.

Chemical Identity and Physical Properties
Propylcyclohexane, also known as n-propylcyclohexane, is a cycloalkane with the chemical

formula C₉H₁₈.[1] Its CAS Registry Number is 1678-92-8.[1][2][3][4][5] This colorless liquid is a

fundamental building block in organic synthesis and a subject of study in various chemical

research areas.

Table 1: Physical and Chemical Properties of Propylcyclohexane
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Property Value Source

CAS Number 1678-92-8 [1][2][3][4]

Molecular Formula C₉H₁₈ [1][3][5]

Molecular Weight 126.24 g/mol [1][3][4][6]

Appearance Liquid [3][6]

Density 0.793 g/mL at 25 °C [7][8]

Boiling Point 155-157 °C [3][8][9]

Melting Point -95 °C [3][8][9]

Flash Point 35 °C (95 °F) - closed cup [3]

Refractive Index n20/D 1.436 [7][8]

Vapor Pressure 8.7 mmHg at 37.7 °C [8]

Autoignition Temperature 478 °F (247.8 °C)

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

propylcyclohexane. Key spectral data are summarized below.

Table 2: Spectroscopic Data for Propylcyclohexane

Spectrum Type Key Features/Notes Source

¹H NMR
Data available at 399.65 MHz

in CDCl₃.
[10]

IR Spectrum Data available. [1][11]

Mass Spectrum
Electron ionization data is

available.
[1]

¹³C NMR Data available. [12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H18/c1-2-6-9-7-4-3-5-8-9/h9H%2C2-8H2%2C1H3
https://www.lgcstandards.com/US/en/Propylcyclohexane/p/DRE-C16525000
https://www.tcichemicals.com/US/en/p/P0681
https://www.scbt.com/p/propylcyclohexane-1678-92-8
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H18/c1-2-6-9-7-4-3-5-8-9/h9H%2C2-8H2%2C1H3
https://www.tcichemicals.com/US/en/p/P0681
https://www.chemeo.com/cid/66-335-7/Cyclohexane-propyl
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H18/c1-2-6-9-7-4-3-5-8-9/h9H%2C2-8H2%2C1H3
https://www.tcichemicals.com/US/en/p/P0681
https://www.scbt.com/p/propylcyclohexane-1678-92-8
https://pubchem.ncbi.nlm.nih.gov/compound/Propylcyclohexane
https://www.tcichemicals.com/US/en/p/P0681
https://pubchem.ncbi.nlm.nih.gov/compound/Propylcyclohexane
https://www.chembk.com/en/chem/n-Propylcyclohexane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2401456.htm
https://www.tcichemicals.com/US/en/p/P0681
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2401456.htm
https://www.stenutz.eu/chem/solv6.php?name=propylcyclohexane
https://www.tcichemicals.com/US/en/p/P0681
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2401456.htm
https://www.stenutz.eu/chem/solv6.php?name=propylcyclohexane
https://www.tcichemicals.com/US/en/p/P0681
https://www.chembk.com/en/chem/n-Propylcyclohexane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2401456.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2401456.htm
https://www.benchchem.com/product/b167486?utm_src=pdf-body
https://www.benchchem.com/product/b167486?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_1678-92-8_1HNMR.htm
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H18/c1-2-6-9-7-4-3-5-8-9/h9H%2C2-8H2%2C1H3
https://www.chemicalbook.com/SpectrumEN_1678-92-8_IR1.htm
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H18/c1-2-6-9-7-4-3-5-8-9/h9H%2C2-8H2%2C1H3
https://spectrabase.com/spectrum/2tNdPRko9Of
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Propylcyclohexane is a flammable liquid and vapor.[3] It is classified as a flammable liquid

(Hazard Class 3). The substance may be fatal if swallowed and enters airways.[3]

Table 3: Safety and Hazard Information for Propylcyclohexane

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Flammable Liquid GHS02 Warning
H226: Flammable

liquid and vapor.

Aspiration Hazard GHS08 Danger

H304: May be fatal if

swallowed and enters

airways.[3]

Experimental Protocol: Safe Handling of Propylcyclohexane

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.[3]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection

(safety glasses or goggles), and face protection.[13] For respiratory protection, a dust mask

type N95 (US) or equivalent is recommended.

Fire Prevention: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

[3][13] Ground and bond containers and receiving equipment to prevent static discharge.[3]

[13] Use only non-sparking tools.[3][13]

Spill and Leak Procedures: In case of a spill, remove all sources of ignition. Absorb the spill

with an inert material (e.g., dry sand or earth) and place it in a chemical waste container.

First Aid:

If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[3]
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If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.[3]

Storage: Store in a well-ventilated place. Keep the container tightly closed and cool.[3][13]

Logical Relationship of Propylcyclohexane
Properties
The following diagram illustrates the relationship between the fundamental properties of

propylcyclohexane and their implications for its handling and application.

Physical Properties

Chemical Identity Safety & Handling

Boiling Point 155-157 °C Vapor Pressure 8.7 mmHg @ 37.7 °C

Melting Point -95 °C

Density 0.793 g/mL

Flammability Flash Point: 35 °C

Structure C₉H₁₈CAS Number 1678-92-8

Handling Use PPE & Ventilation

Toxicity Aspiration Hazard

Storage Cool, Well-Ventilated

Click to download full resolution via product page

Caption: Interrelation of Propylcyclohexane Properties and Safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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